Cas no 2171632-60-1 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2171632-60-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6469283
• PubChem ID: 165747280
• Update Time: 2025-10-31

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• 2171632-60-1
• EN300-1489248
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid

• Inchi： 1S/C26H32N2O5/c1-5-28(17(4)14-23(29)30)25(31)24(16(2)3)27-26(32)33-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,16-17,22,24H,5,14-15H2,1-4H3,(H,27,32)(H,29,30)
• InChI Key： QWAUWXUMNNCLMR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)C(C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

Comprehensive Overview of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171632-60-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171632-60-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to a class of Fmoc-protected amino acid derivatives, which are widely utilized in peptide synthesis and drug development. Its molecular structure features an Fmoc (9-fluorenylmethoxycarbonyl) group, a cornerstone in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers exploring novel therapeutic agents.

The growing interest in peptide-based therapeutics has propelled the demand for high-purity building blocks like 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid. Recent studies highlight its role in the synthesis of bioactive peptides, which are increasingly used in targeted drug delivery systems and personalized medicine. With the rise of AI-driven drug discovery, computational models frequently reference such compounds to predict their interactions with biological targets, further emphasizing their relevance in modern research.

One of the most searched questions in scientific forums revolves around the stability and solubility of Fmoc-protected amino acids. For CAS No. 2171632-60-1, its solubility in common organic solvents like DMF or DMSO makes it highly versatile for laboratory applications. Researchers also inquire about its compatibility with automated peptide synthesizers, a critical factor for high-throughput screening. This compound’s robust performance under standard SPPS conditions has made it a preferred choice for laboratories focusing on peptide library generation.

From an industrial perspective, the scalability of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid synthesis is a hot topic. Manufacturers are optimizing routes to ensure cost-effective production while maintaining the stringent purity standards required for pharmaceutical applications. Environmental sustainability is another key concern, with green chemistry approaches being explored to minimize waste during synthesis. These trends align with the broader shift toward sustainable chemical manufacturing, a priority for regulatory bodies worldwide.

In summary, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171632-60-1) represents a critical component in the toolkit of peptide chemists and pharmaceutical researchers. Its applications span from drug discovery to material science, driven by its reliability and adaptability. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and biotechnological innovations.